Cas no 2248297-30-3 (1-Oxa-9-thiaspiro[5.5]undecan-4-amine;hydrochloride)

• Product Name: 1-Oxa-9-thiaspiro[5.5]undecan-4-amine;hydrochloride
• CAS No: 2248297-30-3
• MF: C₉H₁₈ClNOS
• MW: 223.763320446014
• CID: 6259097
• PubChem ID: 137935371
• Update Time: 2025-05-22

1-Oxa-9-thiaspiro[5.5]undecan-4-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride
• EN300-6498240
• 1-Oxa-9-thiaspiro[5.5]undecan-4-amine;hydrochloride
• 2248297-30-3

• Inchi： 1S/C9H17NOS.ClH/c10-8-1-4-11-9(7-8)2-5-12-6-3-9;/h8H,1-7,10H2;1H
• InChI Key： HBMCVDUNXZBXJP-UHFFFAOYSA-N
• SMILES： Cl.S1CCC2(CC1)CC(CCO2)N

Computed Properties

• Exact Mass: 223.0797631g/mol
• Monoisotopic Mass: 223.0797631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų

Additional information on 1-Oxa-9-thiaspiro[5.5]undecan-4-amine;hydrochloride

Comprehensive Introduction to 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride (CAS No. 2248297-30-3)

1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride (CAS No. 2248297-30-3) is a specialized spirocyclic compound with a unique molecular structure combining oxygen and sulfur heteroatoms. This amine hydrochloride derivative has garnered significant attention in pharmaceutical research due to its potential as a versatile building block for drug discovery. The compound's spiro[5.5]undecane core provides structural rigidity, while the 1-oxa-9-thia moiety offers interesting electronic properties for molecular interactions.

Recent studies highlight the growing importance of spirocyclic compounds like 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride in addressing modern medicinal chemistry challenges. Researchers are particularly interested in its potential applications for central nervous system (CNS) targets and GPCR modulation, which align with current trends in neuropharmaceutical development. The compound's balanced lipophilicity and hydrogen bonding capacity make it an attractive scaffold for optimizing drug-like properties.

The synthesis of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride typically involves multi-step organic transformations with careful control of stereochemistry. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the compound's structural integrity. Its hydrochloride salt form enhances stability and solubility, crucial factors for pharmaceutical formulation and biological testing.

In the context of current drug discovery paradigms, this compound represents an innovative approach to three-dimensional molecular design. The spirocyclic framework addresses the pharmaceutical industry's need for saturated, shape-diverse scaffolds that can improve target selectivity and reduce off-target effects. These properties make 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride particularly valuable for developing next-generation therapeutics with improved safety profiles.

The compound's structure-activity relationship (SAR) potential has sparked interest among medicinal chemists exploring allosteric modulators and protein-protein interaction inhibitors. Its privileged structure characteristics suggest possible applications across multiple therapeutic areas, including neurological disorders, metabolic diseases, and inflammatory conditions. These applications align with trending research topics in precision medicine and personalized therapeutics.

From a chemical biology perspective, the 1-Oxa-9-thiaspiro[5.5]undecane system offers unique opportunities for molecular probe development. Researchers are investigating its potential as a conformational constraint element in peptide mimetics and as a scaffold for fragment-based drug discovery. These applications capitalize on current interests in chemical space exploration and underexplored molecular architectures.

The commercial availability of 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride (CAS No. 2248297-30-3) has facilitated its adoption in various research programs. Suppliers typically provide comprehensive analytical data sheets and certificates of analysis, ensuring researchers can confidently incorporate this compound into their medicinal chemistry workflows. Proper storage conditions and handling protocols are essential to maintain the compound's stability over time.

Looking forward, the scientific community anticipates expanding applications for 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride in bioconjugation chemistry and targeted drug delivery systems. Its structural features may enable development of cleavable linkers for antibody-drug conjugates (ADCs) or PROTAC molecules, areas experiencing rapid growth in pharmaceutical research. These potential uses position the compound at the forefront of innovative therapeutic modalities.

For researchers considering 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride for their projects, thorough literature review of recent publications and patents is recommended. The compound's intellectual property landscape should be carefully evaluated, especially for those working in commercial drug development. Consulting with experts in spirocyclic chemistry can provide valuable insights for maximizing the compound's potential in specific applications.

In summary, 1-Oxa-9-thiaspiro[5.5]undecan-4-amine hydrochloride (CAS No. 2248297-30-3) represents an exciting chemical entity with broad potential in pharmaceutical research. Its unique spirocyclic architecture, combined with favorable physicochemical properties, makes it a valuable tool for addressing current challenges in drug discovery and chemical biology. As research continues, this compound may contribute to breakthroughs in multiple therapeutic areas, reflecting the growing importance of three-dimensional molecular design in modern medicinal chemistry.